molecular formula C10H7BrClN3O B8425629 4-(5-Bromo-2-pyrimidinyloxy)-3-chloroaniline

4-(5-Bromo-2-pyrimidinyloxy)-3-chloroaniline

Cat. No.: B8425629
M. Wt: 300.54 g/mol
InChI Key: WAKXDNJQNFKVJB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(5-Bromo-2-pyrimidinyloxy)-3-chloroaniline is a useful research compound. Its molecular formula is C10H7BrClN3O and its molecular weight is 300.54 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H7BrClN3O

Molecular Weight

300.54 g/mol

IUPAC Name

4-(5-bromopyrimidin-2-yl)oxy-3-chloroaniline

InChI

InChI=1S/C10H7BrClN3O/c11-6-4-14-10(15-5-6)16-9-2-1-7(13)3-8(9)12/h1-5H,13H2

InChI Key

WAKXDNJQNFKVJB-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1N)Cl)OC2=NC=C(C=N2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a flask, 7.00 g of 5-bromo-2-chloropyrimidine, 5.19 g of 4-amino-2-chlorophenol, 9.98 g of potassium carbonate and 70 ml of dimethylsulfoxide were introduced, and reacted in a nitrogen atmosphere at 120° C. for 1.5 hours under stirring. After the completion of the reaction, the product was poured into water, and extracted with ethyl acetate. The extract was washed with water and a saturated sodium chloride aqueous solution, dried over anhydrous sodium sulfate, and then purified by silica gel column chromatography, whereby 6.80 g of oily 4-(5-bromo-2-pyrimidinyloxy)-3-chloroaniline was obtained.
Quantity
7 g
Type
reactant
Reaction Step One
Quantity
5.19 g
Type
reactant
Reaction Step One
Quantity
9.98 g
Type
reactant
Reaction Step One
Quantity
70 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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